Cas no 861238-08-6 ((2-phenylethyl)carbamoylmethyl 2-fluorobenzoate)

• Product Name: (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate
• CAS No: 861238-08-6
• MF: C₁₇H₁₆FNO₃
• MW: 301.31224822998
• CID: 5331527
• Update Time: 2025-10-30

(2-phenylethyl)carbamoylmethyl 2-fluorobenzoate Chemical and Physical Properties

Names and Identifiers

• 2-oxo-2-(phenethylamino)ethyl 2-fluorobenzoate
• starbld0007131
• STL195669
• [(2-phenylethyl)carbamoyl]methyl 2-fluorobenzoate
• [2-oxo-2-(2-phenylethylamino)ethyl] 2-fluorobenzoate
• 2-oxo-2-[(2-phenylethyl)amino]ethyl 2-fluorobenzoate
• Z19798483
• (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate

• Inchi： 1S/C17H16FNO3/c18-15-9-5-4-8-14(15)17(21)22-12-16(20)19-11-10-13-6-2-1-3-7-13/h1-9H,10-12H2,(H,19,20)
• InChI Key： ACFMHZVHNQJLOC-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(=O)OCC(NCCC1C=CC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 369
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate

Chemical Profile of (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate (CAS No. 861238-08-6)

(2-phenylethyl)carbamoylmethyl 2-fluorobenzoate, identified by the Chemical Abstracts Service Number (CAS No.) 861238-08-6, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of benzophenone derivatives, characterized by its unique structural framework that includes a carbamoyl group and a fluoro-substituted benzoate moiety. The presence of these functional groups imparts distinct chemical properties and biological activities, making it a subject of intense study for potential therapeutic applications.

The molecular structure of (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate consists of a phenyl ring attached to an ethyl group, which is further modified by a carbamoyl moiety linked to a methyl group. This arrangement creates a rigid aromatic system with potential for interactions with biological targets. The fluoro-substituent on the benzoate ring enhances the lipophilicity and metabolic stability of the compound, which are critical factors in drug design. Such structural features have been explored in the development of novel agrochemicals and pharmaceuticals, where benzophenone derivatives are known for their broad-spectrum activity.

In recent years, there has been a surge in research focusing on the pharmacological properties of benzophenone derivatives due to their ability to modulate various biological pathways. Specifically, compounds like (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate have been investigated for their potential role in anti-inflammatory, antimicrobial, and anticancer applications. The carbamoyl group, in particular, is known to enhance binding affinity to biological receptors, while the fluoro-substituent improves pharmacokinetic profiles. These attributes make this compound an attractive candidate for further development in drug discovery.

One of the most compelling aspects of (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate is its versatility in chemical synthesis. Researchers have leveraged its structural framework to develop novel derivatives with enhanced biological activity. For instance, modifications at the phenyl ring or the fluoro-substituted benzoate moiety have led to compounds with improved efficacy and reduced toxicity. These findings are particularly relevant in the context of developing next-generation therapeutics that address unmet medical needs.

The compound's potential applications extend beyond pharmaceuticals into the realm of agrochemicals. Benzophenone derivatives are known for their herbicidal and fungicidal properties, and modifications such as those seen in (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate can enhance their effectiveness against resistant strains of pests and pathogens. This dual utility makes it a promising candidate for integrated pest management systems, where sustainable agricultural practices are increasingly important.

Recent advancements in computational chemistry have also facilitated the study of (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate. Molecular modeling techniques have allowed researchers to predict binding interactions with biological targets with high accuracy, providing insights into how structural modifications can optimize pharmacological activity. These computational approaches complement traditional experimental methods, accelerating the drug discovery process and reducing costs associated with trial-and-error experimentation.

The synthesis of (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, such as palladium-catalyzed cross-coupling reactions and fluorochemical transformations, have been employed to construct its complex framework efficiently. These synthetic strategies not only highlight the compound's synthetic challenge but also showcase the ingenuity of modern organic chemistry in creating complex molecules with desired properties.

In conclusion, (2-phenylethyl)carbamoylmethyl 2-fluorobenzoate (CAS No. 861238-08-6) represents a fascinating example of how structural complexity can be leveraged to develop compounds with significant biological activity. Its unique combination of functional groups makes it a versatile tool for pharmaceutical and agrochemical research. As scientific understanding continues to evolve, it is likely that new applications for this compound will emerge, further solidifying its importance in chemical biology and drug discovery.